Cas no 1260157-25-2 (5-Isocyano-pyridine-2,4-diamine)

• Product Name: 5-Isocyano-pyridine-2,4-diamine
• CAS No: 1260157-25-2
• MF: C₆H₆N₄
• MW: 134.13863992691
• MDL: MFCD08146655
• CID: 1074882
• PubChem ID: 23383693
• Update Time: 2025-07-23

5-Isocyano-pyridine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• 5-Isocyano-pyridine-2,4-diamine
• 5-isocyanopyridine-2,4-diamine
• 1260157-25-2
• AKOS006285240

• MDL： MFCD08146655
• Inchi： 1S/C6H6N4/c1-9-5-3-10-6(8)2-4(5)7/h2-3H,(H4,7,8,10)
• InChI Key： SIRLJNAKSMDDNX-UHFFFAOYSA-N
• SMILES： N1C=C(C(=CC=1N)N)[N+]#[C-]

Computed Properties

• Exact Mass: 134.059246208g/mol
• Monoisotopic Mass: 134.059246208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 69.3Ų

Additional information on 5-Isocyano-pyridine-2,4-diamine

Introduction to 5-Isocyano-pyridine-2,4-diamine (CAS No. 1260157-25-2)

5-Isocyano-pyridine-2,4-diamine, identified by its Chemical Abstracts Service (CAS) number 1260157-25-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This heterocyclic compound features a unique structural framework consisting of a pyridine core substituted with an isocyanide group at the 5-position and two amino groups at the 2- and 4-positions. Such a configuration imparts distinct reactivity and functional properties, making it a valuable intermediate in the synthesis of biologically active molecules.

The isocyanide functional group (–NC) attached to the pyridine ring in 5-Isocyano-pyridine-2,4-diamine is particularly noteworthy due to its versatile reactivity. Isocyanides are known for their ability to participate in a wide range of chemical transformations, including nucleophilic addition reactions, cycloadditions, and polymerization processes. These reactions are often catalyzed by transition metal complexes, which can further modify the compound's properties for specific applications.

Moreover, the presence of two amino groups (–NH₂) at the 2- and 4-positions of the pyridine ring enhances the compound's potential as a building block for more complex structures. The amino groups can engage in hydrogen bonding, form salt bridges, or undergo further functionalization via acylation, alkylation, or diazotization reactions. This dual functionality makes 5-Isocyano-pyridine-2,4-diamine particularly useful in designing molecules with tailored solubility, stability, and binding affinity.

In recent years, 5-Isocyano-pyridine-2,4-diamine has been explored as a key intermediate in the development of novel pharmaceutical agents. Its structural motif is reminiscent of several known bioactive scaffolds, such as kinase inhibitors and antimicrobial compounds. For instance, researchers have utilized this compound to synthesize derivatives that exhibit inhibitory activity against specific enzymes implicated in inflammatory and infectious diseases. The isocyanide moiety serves as a reactive handle for introducing additional pharmacophores or for linking multiple functional units into a single molecule.

One particularly exciting application of 5-Isocyano-pyridine-2,4-diamine lies in its role as a precursor for constructing macrocyclic compounds via cycloaddition reactions. Macrocycles are often employed in drug design due to their ability to form stable complexes with target proteins or receptors. By leveraging the reactivity of the isocyanide group, chemists can generate diverse macrocyclic architectures with potential therapeutic applications in areas such as oncology and immunology.

Advances in computational chemistry have also contributed to the growing interest in 5-Isocyano-pyridine-2,4-diamine. Molecular modeling studies suggest that its unique scaffold can be optimized for improved binding interactions with biological targets. These studies often involve virtual screening of large libraries of derivatives to identify candidates with enhanced potency or selectivity. Such computational approaches are increasingly integrated into drug discovery pipelines to accelerate the development of novel therapeutics.

The synthesis of 5-Isocyano-pyridine-2,4-diamine itself presents both challenges and opportunities. While traditional methods involve multi-step processes starting from readily available precursors like pyridine derivatives, recent innovations have focused on more efficient synthetic routes. For example, transition-metal-catalyzed cross-coupling reactions have been employed to construct the pyridine core with high precision. Additionally, green chemistry principles have guided efforts to minimize waste and improve atom economy during production.

In clinical research settings, derivatives of 5-Isocyano-pyridine-2,4-diamine have shown promise as lead compounds for further development. Preclinical studies indicate that certain analogs exhibit favorable pharmacokinetic profiles and minimal toxicity at therapeutic doses. These findings underscore the compound's potential as a foundation for next-generation pharmaceuticals targeting neurological disorders and metabolic diseases.

The versatility of 5-Isocyano-pyridine-2,4-diamine extends beyond its applications in drug discovery. It has also been utilized in materials science for designing functional polymers and coatings with unique mechanical or optical properties. The ability to incorporate rigid aromatic units like pyridine into polymers enhances their thermal stability and chemical resistance, making them suitable for high-performance applications.

As research continues to uncover new synthetic methodologies and biological activities associated with 5-Isocyano-pyridine-2,4-diamine, its significance in both academic and industrial contexts is likely to grow. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully realize its potential across multiple domains of science and medicine.